Protein Arginine Deiminase Inhibitor
  • GSK484 hydrochloride
    GSK484 hydrochloride
    • Cat. No.:
    • B593301
    • CAS No.:
    • 1652591-81-5
    • Molecular Formula:
    • C27H32ClN5O3
    • Molecular Weight:
    • 510.0 g/mol
    Description
    GSK484 is a reversible inhibitor of PAD4 (IC50 = 50 nM) that binds to the low-calcium form of the enzyme. It is selective for PAD4 over PAD1-3. GSK484 blocks the citrullination of PAD4 target proteins in human n...
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  • BB-Cl-Amidine
    BB-Cl-Amidine
    • Cat. No.:
    • B605964
    • CAS No.:
    • Molecular Formula:
    • C26H26ClN5O
    • Molecular Weight:
    • 460.0 g/mol
    Description
    BB-Cl-Amidine is a modified version of Cl-amidine that retains the functional components but possesses a C-terminal benzimidazole group designed to limit proteolysis of the C-terminal amide. BB-Cl-Amidine irreve...
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  • GSK106
    GSK106
    • Cat. No.:
    • B607752
    • CAS No.:
    • 1652591-82-6
    • Molecular Formula:
    • C24H28ClN5O
    • Molecular Weight:
    • 438.0 g/mol
    Description
    Useful negative control for PAD4 inhibitors GSK-121 and GSK-484. Does not inhibit PAD4 nor does it prevent the citrullination of PAD4 target proteins or the formation of neutrophil extracellular traps in mouse o...
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  • GSK121
    GSK121
    • Cat. No.:
    • B607755
    • CAS No.:
    • 1652591-80-4
    • Molecular Formula:
    • C25H26F3N5O3
    • Molecular Weight:
    • 501.51
    Description
    Protein arginine deiminase 4 (PAD4) mediates the transformation of protein arginine into citrulline. Citrullination of proteins has normal roles in gene regulation and pathological roles in immunological and inf...
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  • Quinine
    Quinine
    • Cat. No.:
    • B7722754
    • CAS No.:
    • 72402-53-0
    • Molecular Formula:
    • C20H24N2O2
    • Molecular Weight:
    • 324.4 g/mol
    Description
    Quinine is a cinchona alkaloid that is cinchonidine in which the hydrogen at the 6-position of the quinoline ring is substituted by methoxy. It has a role as an antimalarial, a muscle relaxant and a non-narcotic...
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  • D-Cl-amidine hydrochloride
    D-Cl-amidine hydrochloride
    • Cat. No.:
    • B8210053
    • CAS No.:
    • Molecular Formula:
    • C14H20Cl2N4O2
    • Molecular Weight:
    • 347.2 g/mol
    Description
    D-Cl-amidine hydrochloride is a useful research compound. Its molecular formula is C14H20Cl2N4O2 and its molecular weight is 347.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Cl-amidin...
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  • Pad4-IN-3
    Pad4-IN-3
    • Cat. No.:
    • B12374927
    • CAS No.:
    • Molecular Formula:
    • C21H26BClN4O4
    • Molecular Weight:
    • 444.7 g/mol
    Description
    Pad4-IN-3 is a useful research compound. Its molecular formula is C21H26BClN4O4 and its molecular weight is 444.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pad4-IN-3 suitable for many ...
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  • KP-302
    KP-302
    • Cat. No.:
    • B12376464
    • CAS No.:
    • Molecular Formula:
    • C20H23N5O2
    • Molecular Weight:
    • 365.4 g/mol
    Description
    KP-302 is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KP-302 suitable for many research ...
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  • Gsk484
    Gsk484
    • Cat. No.:
    • B15586698
    • CAS No.:
    • Molecular Formula:
    • C27H31N5O3
    • Molecular Weight:
    • 473.6 g/mol
    Description
    CHEMBL4539512 is a Unknown drug.
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  • YW3-56 hydrochloride
    YW3-56 hydrochloride
    • Cat. No.:
    • B15620870
    • CAS No.:
    • Molecular Formula:
    • C27H32ClN5O2
    • Molecular Weight:
    • 494.0 g/mol
    Description
    YW3-56 hydrochloride is a useful research compound. Its molecular formula is C27H32ClN5O2 and its molecular weight is 494.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YW3-56 hydrochlori...
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